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Compound of Interest

Compound Name: Cumylamine

Cat. No.: B032423

Introduction

Cumylamine, systematically known as 2-phenylpropan-2-amine, is an organic compound with
the chemical formula CoH13N.[1][2][3] It is a primary amine featuring a cumyl group (an
isopropyl-substituted phenyl ring) attached to the nitrogen atom. This structure imparts specific
physical and chemical characteristics that make it a significant intermediate in various organic
syntheses, including the preparation of pharmaceuticals and agrochemicals.[4][5] For
researchers, scientists, and professionals in drug development, a comprehensive
understanding of its physical properties is crucial for safe handling, process optimization, and
predicting its behavior in various chemical environments.

This technical guide provides a detailed overview of the core physical properties of
Cumylamine, supplemented with generalized experimental protocols for their determination,
aimed at a scientific audience.

Physical Properties of Cumylamine

The key physical characteristics of Cumylamine are summarized in the table below for easy
reference and comparison. The data has been compiled from various chemical databases and
literature sources.
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Property Value Unit
Molecular Formula CoH13N
Molecular Weight 135.21 g/mol
Appearance .Cok.)rle.ss to Light yellow clear

liquid/oil
Boiling Point 196.5 - 197 °C
Melting Point 116 (estimate) to 131 °C
Density 0.94 g/cm3
Refractive Index 1.520
Flash Point 84 - 197 °C
Water Solubility Insoluble

Solubility in Other Solvents

Chloroform, Methanol

pKa (predicted)

9.36 £ 0.10

Detailed Discussion of Physical Properties

Molecular Identity and Appearance

Cumylamine is a clear, colorless to light orange or yellow liquid, often described as an oil.[2][6]

[7] Its molecular structure consists of a phenyl ring attached to a tertiary carbon which is also

bonded to two methyl groups and a primary amine group.

Thermal Properties

The boiling point of Cumylamine is consistently reported as 197 °C at atmospheric pressure.

[1][2][5][6][8] There is some variability in the reported melting point, with some sources
providing an estimated value of 116 °C, while others list a range of 129-131 °C.[1][3][5][9] This
variation could be attributed to differences in experimental methods or sample purity.

Density and Refractive Index
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The density of Cumylamine is approximately 0.94 g/cm3, which is slightly less than that of
water.[1][2][8] Its refractive index, a measure of how light propagates through the substance, is
reported to be 1.520.[1][2][8]

Flammability

The flash point of Cumylamine has been noted with a significant range, from 84 °C to as high
as 197 °C.[6][7][9] The flash point is the lowest temperature at which the liquid can vaporize to
form an ignitable mixture in air.

Solubility

Cumylamine is insoluble in water, a characteristic attributed to its large nonpolar hydrocarbon
structure.[2][4][5][8][9] However, it is soluble in organic solvents such as chloroform and
methanol.[2][5][8] As a basic amine, it readily reacts with acids to form water-soluble
ammonium salts.[5]

Acidity/Basicity

The predicted pKa of Cumylamine's conjugate acid is 9.36, which is indicative of a moderately
basic compound, typical for a primary amine.[2][4][5][8]

Experimental Protocols

The following sections outline generalized methodologies for determining the key physical
properties of a liquid amine like Cumylamine. These protocols are intended as a guide for
laboratory professionals.

Boiling Point Determination

The boiling point of a liquid can be ascertained using either a simple distillation setup or a
micro-boiling point method, the latter being suitable for small sample volumes.[10][11][12][13]

Simple Distillation Method:

o Place approximately 5 mL of the liquid sample into a round-bottom flask, adding a few boiling
chips to ensure smooth boiling.
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o Assemble a simple distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser to accurately measure the vapor temperature.
[10]

o Gently heat the flask. The temperature will rise and then stabilize as the liquid begins to
distill.

o Record the stable temperature at which the vapor is condensing as the boiling point.

Density Determination

Density can be accurately measured using a vibrating tube densimeter or a pycnometer.[2][6]

[71°]

Pycnometer Method:

Weigh a clean, dry pycnometer of a known volume.

Fill the pycnometer with the Cumylamine sample, ensuring no air bubbles are trapped.

Weigh the filled pycnometer and record the temperature of the liquid.

Calculate the density by dividing the mass of the liquid (weight of filled pycnometer minus
weight of empty pycnometer) by the known volume of the pycnometer.

Solubility Assessment

The solubility of Cumylamine in various solvents is determined through direct observation.[1]
[51[14][15]

Procedure:
e Add a small, measured amount of Cumylamine (e.g., 5 drops) to a test tube.[1]
e Add approximately 2 mL of the desired solvent (e.g., water, methanol, 5% HCI).[1]

 Vigorously agitate the mixture.
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o Observe the resulting mixture. A single, clear phase indicates solubility, while the presence of
two distinct layers signifies insolubility. The formation of a single phase in 5% HCI would
indicate the formation of a water-soluble amine salt.[15]

Visualizations

The following diagram illustrates a generalized workflow for the experimental characterization
of the physical properties of a chemical substance such as Cumylamine.
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Workflow for Physical Property Determination of Cumylamine
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\ Physical Constar

Density Measurement

Solubility Profile
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l Thermal Properties
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\ Data Compilatipn and Analysis
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(Distillation/Micro Method)
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(Capillary Method - if solid impurities are present)
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Caption: A logical workflow for the experimental determination of Cumylamine's physical
properties.

Conclusion

The physical properties of Cumylamine are well-documented, providing a robust dataset for its
use in scientific and industrial applications. Its characteristics as a liquid with a high boiling
point, specific density, and defined solubility profile are fundamental to its role as a chemical
intermediate. The standardized protocols outlined in this guide offer a reliable framework for the
verification of these properties, ensuring consistent and safe handling in a laboratory setting. A
thorough grasp of these physical attributes is indispensable for any professional engaged in the
synthesis and development of novel chemical entities involving Cumylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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